1-Benzyl-4-(4-bromophenyl)piperidin-4-ol
Cat. No. B3853669
M. Wt: 346.3 g/mol
InChI Key: MZPGLOYTGMFUGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09371320B2
Procedure details
To a solution of 1-benzyl-4-(4-bromophenyl)piperidin-4-ol (3.0 g) in toluene (20 mL) was added p-toluenesulfonic acid monohydrate (1.98 g) at room temperature. The reaction mixture was stirred at 130° C. for 2 hr. To the reaction mixture was added saturated aqueous sodium hydrogencarbonate solution at 0° C., and the mixture was extracted with ethyl acetate-THF. The organic layer was washed successively with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give the title compound (2.80 g).
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:8]1[CH2:13][CH2:12][C:11]([C:15]2[CH:20]=[CH:19][C:18]([Br:21])=[CH:17][CH:16]=2)(O)[CH2:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C(=O)([O-])O.[Na+]>C1(C)C=CC=CC=1>[CH2:1]([N:8]1[CH2:9][CH:10]=[C:11]([C:15]2[CH:16]=[CH:17][C:18]([Br:21])=[CH:19][CH:20]=2)[CH2:12][CH2:13]1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
|
|
Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CCC(CC1)(O)C1=CC=C(C=C1)Br
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Name
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|
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Quantity
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1.98 g
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Type
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reactant
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Smiles
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O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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|
Name
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|
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Quantity
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20 mL
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|
Type
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solvent
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|
Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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130 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 130° C. for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate-THF
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WASH
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Type
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WASH
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Details
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The organic layer was washed successively with water and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
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Type
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product
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Smiles
|
C(C1=CC=CC=C1)N1CCC(=CC1)C1=CC=C(C=C1)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 98.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
